Cas no 2229609-78-1 (2-(azetidin-3-yloxy)-6-chlorophenol)

• Product Name: 2-(azetidin-3-yloxy)-6-chlorophenol
• CAS No: 2229609-78-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6302119
• PubChem ID: 165668376
• Update Time: 2025-06-13

2-(azetidin-3-yloxy)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-6-chlorophenol
• EN300-1992078
• 2229609-78-1

• Inchi： 1S/C9H10ClNO2/c10-7-2-1-3-8(9(7)12)13-6-4-11-5-6/h1-3,6,11-12H,4-5H2
• InChI Key： IEAIVCHRFZJQIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)OC1CNC1

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(azetidin-3-yloxy)-6-chlorophenol

Comprehensive Overview of 2-(Azetidin-3-yloxy)-6-chlorophenol (CAS No. 2229609-78-1): Properties, Applications, and Research Insights

2-(Azetidin-3-yloxy)-6-chlorophenol (CAS No. 2229609-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a chlorophenol backbone with an azetidine ring, offering a versatile scaffold for drug discovery and material science applications. Its molecular formula, C₉H₁₀ClNO₂, reflects a balanced hydrophobicity and reactivity, making it a candidate for targeted modifications.

Recent studies highlight the growing interest in azetidine-containing compounds, driven by their potential in modulating biological pathways. The 3-yloxy substitution in this molecule enhances its stability and bioavailability, addressing common challenges in small-molecule drug development. Researchers are particularly intrigued by its potential as a kinase inhibitor precursor or antimicrobial agent, topics frequently searched in academic databases like PubMed and SciFinder.

From a synthetic chemistry perspective, CAS No. 2229609-78-1 exemplifies innovations in heterocyclic chemistry. The azetidine ring, a four-membered nitrogen heterocycle, introduces strain that can be leveraged for selective reactions—a hot topic in green chemistry forums. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, as purity thresholds directly impact its performance in downstream applications.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the chlorophenol moiety necessitates careful handling per REACH guidelines, a frequent query among industrial users. Sustainable synthesis methods for such halogenated phenols are actively explored, aligning with the pharmaceutical industry’s push toward green solvents and catalytic efficiency.

Market trends indicate rising demand for high-value intermediates like 2-(azetidin-3-yloxy)-6-chlorophenol, especially in Asia-Pacific regions where contract research organizations (CROs) prioritize structure-activity relationship (SAR) studies. Patent filings related to its derivatives have surged, reflecting its commercial potential in personalized medicine and crop protection formulations.

In conclusion, CAS No. 2229609-78-1 represents a convergence of synthetic utility and biological relevance. Its dual functionality—as a chlorinated aromatic and azetidine hybrid—positions it at the forefront of interdisciplinary research, answering pressing questions in medicinal chemistry and process optimization. Future directions may explore its role in bioconjugation or polymeric materials, further expanding its industrial footprint.